5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95%

• IUPAC Name: N-cyclopropyl-3-(5-hydroxypyridin-3-yl)benzamide
• InChI: InChI=1S/C15H14N2O2/c18-14-7-12(8-16-9-14)10-2-1-3-11(6-10)15(19)17-13-4-5-13/h1-3,6-9,13,18H,4-5H2,(H,17,19)
• InChI Key: QFMHVBBGPBSKBG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CN=C3)O
• Molecular Formula: C15H14N2O2
• DSSTOX Substance ID: DTXSID80683133
• Molecular Weight: 254.28 g/mol
• CAS RN: 1261932-27-7

Description

5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% (5-CPH-3-HP), is an organic compound with a unique combination of chemical properties. It has been studied extensively as a potential pharmaceutical agent and in various laboratory experiments.

Scientific Research Applications

5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been studied for its potential applications in a variety of scientific research fields. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This makes 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% a potential therapeutic agent for the treatment of neurological disorders such as Alzheimer’s disease. In addition, 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is not fully understood, but it is believed to involve the inhibition of acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, which is a neurotransmitter involved in memory and learning. By inhibiting the enzyme, 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is able to increase the levels of acetylcholine in the brain, which has been shown to improve cognitive function in animals.
Biochemical and Physiological Effects
5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function by increasing the levels of acetylcholine in the brain. In addition, it has been shown to have anti-cancer effects by inhibiting the growth of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is a relatively easy compound to synthesize in the laboratory, with yields of up to 95%. This makes it an attractive option for laboratory experiments. However, it is important to note that the exact mechanism of action of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is not fully understood, so caution should be taken when using it in experiments.

Future Directions

The potential applications of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% are still being explored. Future research should focus on further elucidating the exact mechanism of action of the compound and exploring its potential therapeutic applications, such as in the treatment of neurological disorders and cancer. In addition, more research should be done to explore the biochemical and physiological effects of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% and to determine its safety and efficacy for use in humans. Finally, further research should be conducted to explore the potential advantages and limitations of using 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% in laboratory experiments.

Synthesis Methods

5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% can be synthesized through a two-step process. First, a pyridine derivative is reacted with cyclopropylamine in the presence of an acid catalyst to form a cyclopropylaminocarbonylphenylpyridine intermediate. This intermediate is then reacted with 3-hydroxypyridine in the presence of a base catalyst to form 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95%. This method has been demonstrated to be efficient and cost-effective, with yields of up to 95%.